Cas no 1101213-70-0 (2-methyl-3-(oxolan-3-yl)propanoic acid)

• Product Name: 2-methyl-3-(oxolan-3-yl)propanoic acid
• CAS No: 1101213-70-0
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 6348131
• PubChem ID: 79418831
• Update Time: 2024-01-14

2-methyl-3-(oxolan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(oxolan-3-yl)propanoic acid
• SCHEMBL18084155
• 1101213-70-0
• EN300-1850597
• AKOS017972669

• Inchi： 1S/C8H14O3/c1-6(8(9)10)4-7-2-3-11-5-7/h6-7H,2-5H2,1H3,(H,9,10)
• InChI Key： DUBWPBYSXUWCJI-UHFFFAOYSA-N
• SMILES： O1CCC(C1)CC(C(=O)O)C

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes